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Cat. No.: B1583900

An In-Depth Guide to the Synthesis and Applications of 5-Aminononane for Researchers and
Drug Development Professionals

Abstract

5-Aminononane, a primary aliphatic amine with the chemical formula CoH21N, serves as a
versatile chemical intermediate and building block in various scientific domains.[1][2] Its unique
structural properties, stemming from the central placement of the amino group on the nonane
chain, impart distinct reactivity compared to its isomers, making it a valuable component in
pharmaceuticals, catalysis, and industrial processes.[1][3] This guide provides a
comprehensive review of 5-Aminononane, focusing on a comparative analysis of its synthesis
methodologies and a detailed exploration of its current and potential applications. We delve into
the mechanistic details of various synthetic routes, offering experimental protocols and data-
driven comparisons to assist researchers in selecting the most suitable method for their specific
needs.

Physicochemical and Structural Properties

5-Aminononane (CAS No. 2198-45-0) is a colorless to light yellow liquid under standard
conditions.[4][5] The central position of the primary amino group on the nine-carbon chain
creates a relatively accessible nucleophilic center while maintaining significant lipophilicity, a
combination of properties that drives its utility in organic synthesis and material science.[1]

Table 1: Physicochemical Properties of 5-Aminononane
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Property Value Source
IUPAC Name nonan-5-amine [1][6]
CAS Number 2198-45-0 [1][6][7]
Molecular Formula CoH21N [1]61[8]
Molecular Weight 143.27 g/mol [11[61[8]
Boiling Point 190 °C at 760 mmHg [11[7]
Density 0.79 g/cm?3 [1107]
Flash Point 69.2 °C [1][7]
Refractive Index 1.434 [11[7]
LogP (Octanol/Water) 3.394 [1107]
SMILES CCCCC(CCCC)N [1][6]
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The positional isomerism of aminononanes significantly influences their properties. For
instance, 1-Aminononane, with its terminal amino group, is more basic than 5-Aminononane
due to reduced steric hindrance and electronic effects from the alkyl chains.[1] This difference
in basicity and steric accessibility dictates their respective applications, with 5-Aminononane
often being preferred for syntheses where controlled reactivity and specific steric profiles are
required.[1]

Applications of 5-Aminononane: A Comparative
Overview

The utility of 5-Aminononane spans several key industries, primarily driven by the reactivity of
its primary amine group.

Pharmaceutical and Medicinal Chemistry
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In drug discovery and development, primary amines are crucial functional groups. 5-
Aminononane serves as a key intermediate in the synthesis of more complex molecules that
feature amine functionalities.[1][3][9] Its lipophilic nonane backbone can be advantageous for
modulating the pharmacokinetic properties of a drug candidate, such as its ability to cross cell
membranes. While specific drug examples containing the 5-Aminononane moiety are not
broadly publicized, its derivatives are explored in the synthesis of novel therapeutic agents. For
instance, complex amine-containing structures are central to the development of receptor
agonists and antagonists, where the amine provides a key interaction point with the biological
target.[10]

Industrial Applications

o Corrosion Inhibition: Aliphatic amines are well-established as corrosion inhibitors for metals,
particularly in the oil and gas industry.[11][12] They function by adsorbing onto the metal
surface, forming a protective film that isolates the metal from the corrosive environment.[11]
The effectiveness of 5-Aminononane in this role is attributed to the nitrogen's lone pair of
electrons, which coordinates with the metal surface, and the hydrophobic alkyl chains, which
repel water. Compared to shorter-chain amines, the longer nonane chain of 5-Aminononane
can provide a more robust and durable protective layer.

o Polymer Production: The primary amine group can react with various monomers, making its
derivatives useful in the production of polymers and resins.[1][3]

o Catalysis: 5-Aminononane can act as a ligand in coordination chemistry, forming metal
complexes that can be used as catalysts in various organic transformations.[1]

Synthesis of 5-Aminononane: A Comparative Guide

The synthesis of 5-Aminononane is most commonly achieved through the amination of 5-
nonanone. Several methods exist, each with distinct advantages regarding yield, safety,
scalability, and reaction conditions.

Reductive Amination of 5-Nonanone

Reductive amination is the most versatile and widely employed method for synthesizing 5-
Aminononane.[1][13] This "one-pot" reaction involves the condensation of 5-nonanone with an
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ammonia source to form an intermediate imine, which is then reduced in situ to the desired
primary amine.[13][14]
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Ammonia + H+ (cat.)
(NH3)
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Start: Synthesize
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Catalytic
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Is high purity

critical? Yes (Avoid Cyanide)

Reductive Amination
with STAB

Consider cost and
equipment

Simple Setup
(Accepts Mixture)

Leuckart Reaction Ammonia Alkylation

Click to download full resolution via product page

Low Cost Reagents

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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